Cas no 2168804-38-2 (Tert-Butyl N-(3,3-dimethyl-4-oxocyclohexyl)carbamate)

Tert-Butyl N-(3,3-dimethyl-4-oxocyclohexyl)carbamate is a specialized carbamate derivative featuring a cyclohexyl ring with a ketone functionality at the 4-position and two methyl groups at the 3-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. Its tert-butyl carbamate (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions. The ketone moiety offers versatility for further functionalization, while the sterically hindered cyclohexyl structure contributes to controlled reactivity. This compound is suitable for applications requiring precise molecular modifications, such as peptide synthesis or the development of bioactive molecules.

Tert-Butyl N-(3,3-dimethyl-4-oxocyclohexyl)carbamate structure

2168804-38-2 structure

Product Name:Tert-Butyl N-(3,3-dimethyl-4-oxocyclohexyl)carbamate

CAS No:2168804-38-2

MF:C₁₃H₂₃NO₃

MW:241.326624155045

CID:4770459

Update Time:2026-02-26

Tert-Butyl N-(3,3-dimethyl-4-oxocyclohexyl)carbamate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl N-(3,3-dimethyl-4-oxocyclohexyl)carbamate
- Tert-Butyl N-(3,3-dimethyl-4-oxocyclohexyl)carbamate
- Inchi： 1S/C13H23NO3/c1-12(2,3)17-11(16)14-9-6-7-10(15)13(4,5)8-9/h9H,6-8H2,1-5H3,(H,14,16)
- InChI Key： NFJUQNIPKVWOLD-UHFFFAOYSA-N
- SMILES： O=C1CCC(CC1(C)C)NC(=O)OC(C)(C)C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 315
XLogP3: 2.1
Topological Polar Surface Area: 55.4

Tert-Butyl N-(3,3-dimethyl-4-oxocyclohexyl)carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ4919-100 MG	tert-butyl N-(3,3-dimethyl-4-oxocyclohexyl)carbamate	2168804-38-2	95%	100MG	¥ 2,250.00	2021-05-07
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ4919-500 MG	tert-butyl N-(3,3-dimethyl-4-oxocyclohexyl)carbamate	2168804-38-2	95%	500MG	¥ 4,501.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ4919-1 G	tert-butyl N-(3,3-dimethyl-4-oxocyclohexyl)carbamate	2168804-38-2	95%	1g	¥ 5,629.00	2021-05-07
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ4919-500 MG	tert-butyl N-(3,3-dimethyl-4-oxocyclohexyl)carbamate	2168804-38-2	95%	500MG	¥ 3,755.00	2022-10-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ4919-1 G	tert-butyl N-(3,3-dimethyl-4-oxocyclohexyl)carbamate	2168804-38-2	95%	1g	¥ 5,629.00	2022-10-13
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